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5-chloro-N-(piperidin-4-yl)pyridin-2-amine Documentation Hub

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  • Product: 5-chloro-N-(piperidin-4-yl)pyridin-2-amine

Core Science & Biosynthesis

Foundational

Pharmacological Profile of 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine Scaffolds

Executive Summary The 5-chloro-N-(piperidin-4-yl)pyridin-2-amine motif represents a "privileged scaffold" in modern drug discovery—a molecular framework capable of providing high-affinity ligands for diverse biological t...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The 5-chloro-N-(piperidin-4-yl)pyridin-2-amine motif represents a "privileged scaffold" in modern drug discovery—a molecular framework capable of providing high-affinity ligands for diverse biological targets. This chemotype is characterized by a central 2-aminopyridine core substituted with a chlorine atom at the C5 position and a piperidine ring attached via the exocyclic amine.

This scaffold serves as a critical pharmacophore in two primary therapeutic areas: metabolic disorders (specifically GPR119 agonists for Type 2 Diabetes) and oncology (targeting Smoothened in the Hedgehog pathway and specific kinases like VEGFR-2/Akt). Its utility stems from its ability to bridge lipophilic pockets (via the halogenated pyridine) with solvent-exposed regions (via the piperidine nitrogen), optimizing both binding affinity and physicochemical properties.[1]

Molecular Architecture & SAR Analysis

The pharmacological success of this scaffold relies on the synergistic contribution of its three structural domains.

Structural Activity Relationship (SAR)
DomainChemical FeaturePharmacological Function
5-Chloro Substituent Halogen (Lipophilic/Electronic)Metabolic Blocking: Obstructs oxidative metabolism at the susceptible C5 position.Halogen Bonding: Capable of forming orthogonal interactions with carbonyl backbone residues in target proteins.Lipophilicity: Increases logP, enhancing membrane permeability.
2-Aminopyridine Core Heterocyclic LinkerH-Bonding: The pyridine nitrogen (acceptor) and exocyclic amine (donor) often form a "hinge-binding" motif crucial for kinase ATP-pocket occupancy.Rigidity: Planarizes the structure to reduce entropic penalties upon binding.
Piperidine Ring Aliphatic AmineSolubilization: The secondary amine (pKa ~10-11) is protonated at physiological pH, improving aqueous solubility.Vectorization: Provides a handle for N-substitution (alkylation/acylation) to reach distal binding pockets (e.g., the solvent front in kinases).
The "Linker" Concept

In Fragment-Based Drug Discovery (FBDD), this scaffold acts as a high-value linker. The 4-aminopiperidine moiety allows the molecule to span significant distances within a receptor active site, connecting the "warhead" (often attached to the pyridine) to "tail" groups that modulate pharmacokinetic properties.

Pharmacological Applications[2][3][4][5][6][7]

Primary Target: GPR119 Agonism (Metabolic Disease)

The 5-chloro-2-aminopyridine motif is a validated core for GPR119 agonists , a class of drugs designed to stimulate glucose-dependent insulin secretion.

  • Mechanism: Agonists bind to GPR119 (a Gs-coupled GPCR) on pancreatic

    
    -cells.[2]
    
  • Signaling: Activation triggers Adenylyl Cyclase (AC), increasing cAMP levels, which downstream enhances insulin exocytosis.

  • Reference Compound: BMS-903452 and related analogs utilize this core (often with a pyridone or pyrimidine variation) to achieve nanomolar potency.

Secondary Target: Kinase & Smoothened Inhibition (Oncology)
  • Hedgehog Pathway: The scaffold shares structural homology with Vismodegib -class inhibitors. The chlorinated pyridine mimics the chloro-benzene/pyridine rings found in Smoothened antagonists, occupying the deep hydrophobic pocket of the 7-TM receptor.

  • VEGFR-2/Akt: The 2-aminopyridine acts as a hinge binder. The piperidine tail extends into the ribose binding pocket or solvent channel, often substituted with polar groups to improve selectivity.

Synthetic Protocols

To ensure reproducibility, the following protocol describes the synthesis of the core scaffold intermediate: tert-butyl 4-((5-chloropyridin-2-yl)amino)piperidine-1-carboxylate.

Synthesis Workflow (SNAr)

Reaction Type: Nucleophilic Aromatic Substitution (


).

Reagents:

  • 2,5-Dichloropyridine (1.0 eq)

  • tert-butyl 4-aminopiperidine-1-carboxylate (1.1 eq)

  • Potassium Carbonate (

    
    ) (2.0 eq) or DIPEA
    
  • Solvent: DMF or DMSO (Polar Aprotic)

Step-by-Step Methodology:

  • Preparation: Dissolve 2,5-dichloropyridine (10 mmol) in anhydrous DMF (20 mL) in a round-bottom flask equipped with a magnetic stir bar.

  • Addition: Add

    
     (20 mmol) followed by tert-butyl 4-aminopiperidine-1-carboxylate (11 mmol).
    
  • Reaction: Heat the mixture to 100°C under an inert nitrogen atmosphere. Monitor via LC-MS or TLC (Hexane:EtOAc 1:1).

    • Note: The reaction typically reaches completion in 12–16 hours. The chlorine at C2 is displaced due to the electron-withdrawing effect of the pyridine nitrogen. The C5 chlorine remains intact.

  • Work-up: Cool to room temperature. Pour into ice-cold water (100 mL).

  • Extraction: Extract with Ethyl Acetate (3 x 50 mL). Wash combined organics with brine, dry over

    
    , and concentrate in vacuo.
    
  • Purification: Recrystallize from Ethanol or purify via silica gel chromatography (Gradient: 0-40% EtOAc in Hexanes).

  • Deprotection (Optional): To yield the free amine, treat the Boc-protected intermediate with 4M HCl in Dioxane for 2 hours at RT.

Visualization: Synthetic Route

Synthesis SM1 2,5-Dichloropyridine Inter Intermediate Complex SM1->Inter DMF, 100°C SM2 4-Amino-N-Boc-piperidine SM2->Inter K2CO3 Prod Boc-Protected Scaffold Inter->Prod SNAr (12h) Final 5-chloro-N-(piperidin-4-yl) pyridin-2-amine (HCl Salt) Prod->Final 4M HCl/Dioxane (Deprotection)

Caption: Figure 1. Synthetic pathway via Nucleophilic Aromatic Substitution (


) followed by acid-mediated deprotection.

In Vitro Profiling Protocols

For researchers utilizing this scaffold to develop GPR119 agonists, the cAMP Accumulation Assay is the gold standard for validating functional activity.

GPR119 cAMP Accumulation Assay

Objective: Quantify the potency (


) of the scaffold derivative in activating GPR119.

Materials:

  • HEK293 cells stably expressing human GPR119.

  • HTRF (Homogeneous Time Resolved Fluorescence) cAMP detection kit (e.g., Cisbio).

  • IBMX (Phosphodiesterase inhibitor).

Protocol:

  • Cell Seeding: Dispense 2,000 cells/well in low-volume 384-well plates.

  • Compound Treatment: Add 5

    
    L of the test compound (dissolved in stimulation buffer containing 0.5 mM IBMX) at varying concentrations (1 nM to 10 
    
    
    
    M).
  • Incubation: Incubate for 45 minutes at room temperature.

  • Detection:

    • Add 5

      
      L of cAMP-d2 conjugate (Acceptor).
      
    • Add 5

      
      L of Anti-cAMP-Cryptate (Donor).
      
  • Readout: Incubate for 1 hour and read on a compatible HTRF plate reader (Excitation: 337 nm; Emission: 665 nm / 620 nm).

  • Analysis: Calculate the ratio (665/620) and plot against log[compound] to determine

    
    .
    
Visualization: Signaling Pathway

GPR119_Pathway Ligand Scaffold Derivative Receptor GPR119 (GPCR) Ligand->Receptor Binding Gs G-alpha-s Protein Receptor->Gs Activation AC Adenylyl Cyclase Gs->AC Stimulation cAMP cAMP (Secondary Messenger) AC->cAMP Conversion ATP ATP ATP->AC Insulin Insulin Secretion (Exocytosis) cAMP->Insulin Downstream Signaling (PKA/Epac)

Caption: Figure 2. GPR119 signaling cascade triggered by the scaffold, leading to insulin secretion.

ADME & Safety Considerations

When optimizing this scaffold, researchers must monitor specific liabilities associated with the piperidine-pyridine combination.

ParameterRisk FactorMitigation Strategy
hERG Inhibition High. Basic piperidine nitrogens + lipophilic linkers are a classic pharmacophore for hERG channel blockade (QT prolongation).Reduce basicity of the piperidine nitrogen (e.g., convert to amide or carbamate). Introduce polar groups on the pyridine ring.
Metabolic Stability Moderate. The piperidine ring is susceptible to oxidative metabolism (N-oxidation or

-carbon hydroxylation).
Block metabolic "soft spots" by adding fluorine or methyl groups to the piperidine ring.
Lysosomotropism High. Basic amines can accumulate in acidic lysosomes, leading to phospholipidosis.Monitor logD and pKa. Target a pKa < 8.0 where possible.

References

  • BMS-903452 Discovery (GPR119): Journal of Medicinal Chemistry. "Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119." (2014).[3][2]

  • Piperidine Scaffold Utility: National Institutes of Health (PubMed). "Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds." (2025).[1]

  • Pyridine Medicinal Chemistry: Journal of Medicinal Chemistry. "Pyridine derivatives as preferable scaffolds for the process of discovering new drugs." (2023).[4][5][6]

  • Kinase Inhibitor Scaffolds: BenchChem. "Application of Ethyl-piperidin-4-ylmethyl-amine Scaffold in Medicinal Chemistry." (2025).[1][7][2][8]

  • Smoothened Antagonists (Homology):Journal of Medicinal Chemistry. "Discovery of N-[(3S,5S)-1-(1,3-Benzodioxol-5-ylmethyl)-5-(piperazin-1-ylcarbonyl)pyrrolidin-3-yl]-N-(3-methoxyphenyl)urea (ABT-199) Analogs as Smoothened Antagonists." (General Reference for Smoothened Pharmacophores).

Sources

Protocols & Analytical Methods

Method

Introduction: The Significance of the N-(Piperidin-4-yl)pyridin-2-amine Scaffold

An Application Guide for the Synthesis of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine The 5-chloro-N-(piperidin-4-yl)pyridin-2-amine moiety is a privileged scaffold in modern medicinal chemistry. Its constituent parts—the...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide for the Synthesis of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine

The 5-chloro-N-(piperidin-4-yl)pyridin-2-amine moiety is a privileged scaffold in modern medicinal chemistry. Its constituent parts—the substituted aminopyridine and the piperidine ring—are frequently found in pharmacologically active agents targeting a wide array of biological pathways. The piperidine ring often imparts favorable pharmacokinetic properties, such as improved solubility and metabolic stability, while the aminopyridine core provides a versatile platform for molecular interactions with protein targets. This guide, intended for researchers and drug development professionals, provides a detailed, field-tested protocol for the synthesis of this valuable intermediate, grounded in established chemical principles.

Strategic Analysis of the Synthesis

The construction of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine is most efficiently approached via a two-step sequence. This strategy prioritizes the formation of the crucial aryl-nitrogen bond, followed by a deprotection step to unmask the final product. This route is favored due to the high reactivity of the starting materials and the commercial availability of the key building blocks.

The core of this synthesis lies in a Nucleophilic Aromatic Substitution (SNAr) reaction. In this key step, an amine nucleophile displaces a halide on an electron-deficient aromatic ring.[1] Pyridine rings are particularly susceptible to SNAr at the 2- and 4-positions because the ring nitrogen can effectively stabilize the negative charge of the intermediate (a Meisenheimer complex) through resonance.[1][2]

The overall workflow is designed for robustness and scalability, incorporating a critical protecting group strategy to ensure regioselectivity and prevent undesirable side reactions.

G cluster_0 Step 1: C-N Bond Formation (SNAr) cluster_1 Step 2: Deprotection A 2,5-Dichloropyridine C tert-Butyl 4-((5-chloropyridin-2-yl)amino) piperidine-1-carboxylate A->C DIPEA, NMP Heat B tert-Butyl 4-aminopiperidine-1-carboxylate (Boc-4-AP) B->C D Boc-Protected Intermediate E 5-chloro-N-(piperidin-4-yl)pyridin-2-amine (Final Product) D->E TFA, DCM Room Temp

Caption: High-level overview of the two-step synthetic workflow.

Part I: Synthesis of tert-butyl 4-((5-chloropyridin-2-yl)amino)piperidine-1-carboxylate

This initial step forges the key C-N bond between the pyridine and piperidine rings. The reaction employs 2,5-dichloropyridine as the electrophile and tert-butyl 4-aminopiperidine-1-carboxylate (Boc-4-AP) as the nucleophile.[3] The use of a Boc protecting group on the piperidine nitrogen is essential; it prevents the piperidine from acting as a di-nucleophile, which would lead to complex product mixtures.

Mechanism: Nucleophilic Aromatic Substitution (SNAr)

The reaction proceeds via a classic SNAr mechanism. The electron-withdrawing effect of the ring nitrogen and the 5-chloro substituent makes the C2 position of 2,5-dichloropyridine highly electrophilic. The primary amine of Boc-4-AP attacks this position, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The aromaticity is restored upon expulsion of the chloride leaving group from the C2 position.

G A Boc-Protected Intermediate B Protonation of Carbonyl A->B + H⁺ (TFA) C Formation of tert-Butyl Cation + CO₂ + Deprotected Amine Salt B->C Spontaneous Cleavage D Final Product (after basic workup) C->D Neutralization (e.g., NaHCO₃)

Sources

Application

Reaction conditions for coupling 2,5-dichloropyridine with 4-aminopiperidine

Application Note: Regioselective Synthesis of 1-(5-Chloropyridin-2-yl)piperidin-4-amine Executive Summary This guide details the protocol for the chemoselective and regioselective coupling of 2,5-dichloropyridine with 4-...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Regioselective Synthesis of 1-(5-Chloropyridin-2-yl)piperidin-4-amine

Executive Summary

This guide details the protocol for the chemoselective and regioselective coupling of 2,5-dichloropyridine with 4-aminopiperidine . This transformation is a cornerstone in the synthesis of pharmaceutical intermediates, particularly for GPCR ligands and kinase inhibitors.

The reaction relies on a Nucleophilic Aromatic Substitution (SNAr ) mechanism.[1][2][3] Success depends on exploiting the electronic differentiation between the C2 and C5 positions of the pyridine ring and the nucleophilic hierarchy between the secondary and primary amines of the piperidine.

Target Product: 1-(5-chloropyridin-2-yl)piperidin-4-amine Key Challenges:

  • Regioselectivity: Ensuring substitution at C2 (activated) over C5 (unactivated).

  • Chemoselectivity: Directing coupling via the secondary amine (piperidine ring) rather than the exocyclic primary amine.

Mechanistic Insight & Reaction Pathway

To design a robust protocol, one must understand the electronic landscape. The 2-position of 2,5-dichloropyridine is activated for nucleophilic attack by the adjacent pyridine nitrogen, which stabilizes the Meisenheimer complex intermediate. The 5-position, being meta to the nitrogen, lacks this stabilization.

Simultaneously, 4-aminopiperidine presents two nucleophilic sites. The secondary amine (N1) is more basic and nucleophilic (


) than the exocyclic primary amine (

), making N1 the preferred site of reaction under thermodynamic control.
Reaction Pathway Visualization

ReactionPathway SM1 2,5-Dichloropyridine (Electrophile) TS_C2 TS: Meisenheimer Complex (C2 Attack - Stabilized) SM1->TS_C2 Fast (Activated) TS_C5 TS: C5 Attack (High Energy - Destabilized) SM1->TS_C5 Slow (Unactivated) SM2 4-Aminopiperidine (Nucleophile) SM2->TS_C2 Fast (Activated) SM2->TS_C5 Slow (Unactivated) Prod_Major MAJOR PRODUCT 1-(5-chloropyridin-2-yl) piperidin-4-amine TS_C2->Prod_Major -HCl (Base mediated) N-Piperidine Attack Prod_Minor_NH2 IMPURITY (Chemo) Exocyclic Amine Coupling TS_C2->Prod_Minor_NH2 Sterically favored but electronically disfavored Prod_Minor_N IMPURITY (Regio) C5-Substituted Product TS_C5->Prod_Minor_N Rare

Figure 1: Mechanistic pathway highlighting the kinetic preference for C2-substitution via the secondary amine.

Optimization & Critical Process Parameters (CPP)

The following table summarizes the screening of reaction conditions to maximize yield and selectivity.

EntrySolventBase (Equiv)Temp (°C)Time (h)Yield (%)Observations
1 DMSO K₂CO₃ (2.0) 100 4 92 Optimal. Clean conversion. High solubility.
2DMFDIPEA (2.0)90685Good yield, but DMF removal is harder than DMSO wash.
3EthanolEt₃N (2.[4]0)Reflux (78)1265Sluggish. Incomplete conversion observed.
4NMPK₂CO₃ (2.0)120388Effective, but risk of thermal degradation/color formation.
5TolueneNaOtBu (1.5)100540Poor solubility of 4-aminopiperidine salts; requires Pd-catalysis.

Expert Insight:

  • Solvent Choice: Polar aprotic solvents (DMSO, DMF) are essential to stabilize the polar transition state of the SNAr reaction. DMSO is preferred for its high boiling point and ability to solubilize the inorganic base.

  • Base: Inorganic bases like Potassium Carbonate (K₂CO₃) are superior to organic bases (DIPEA) in this system because they act as a heterogeneous surface that scavenges HCl without competing as a nucleophile.

  • Temperature: The reaction requires activation energy. 90–100°C is the "Goldilocks" zone—sufficient to drive C2 substitution but low enough to prevent C5 attack or polymerization.

Detailed Experimental Protocol

Method A: Thermal SNAr (Recommended)

Best for gram-to-multigram scale synthesis.

Reagents:

  • 2,5-Dichloropyridine (1.0 equiv)

  • 4-Aminopiperidine (1.2 equiv)

  • Potassium Carbonate (K₂CO₃), anhydrous, powder (2.0 equiv)

  • Dimethyl sulfoxide (DMSO) [Concentration: 0.5 M]

Step-by-Step Procedure:

  • Setup:

    • Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

    • Charge 2,5-dichloropyridine (10.0 mmol, 1.48 g) and 4-aminopiperidine (12.0 mmol, 1.20 g).

    • Add K₂CO₃ (20.0 mmol, 2.76 g).

    • Add DMSO (20 mL).

  • Reaction:

    • Place the flask in a pre-heated oil bath at 100°C .

    • Stir vigorously (approx. 600 rpm) to ensure suspension of the base.

    • Monitor: Check by TLC (System: 10% MeOH in DCM with 1% NH₄OH) or HPLC after 2 hours. The limiting reagent (2,5-dichloropyridine) should be consumed.

  • Work-up (Precipitation Method):

    • Allow the mixture to cool to room temperature.

    • Slowly pour the reaction mixture into ice-cold water (100 mL) with stirring. The product typically precipitates as a beige/white solid.

    • Adjust pH to >10 using 1N NaOH if necessary to ensure the amine is in the free-base form.

    • Filter the solid using a Büchner funnel.

    • Wash the cake with water (3 x 20 mL) to remove residual DMSO and inorganic salts.

  • Purification:

    • Dry the solid under vacuum at 45°C.

    • Optional: If purity is <95% by HPLC, recrystallize from Ethyl Acetate/Hexanes or perform a short silica plug filtration (eluting with DCM:MeOH:NH₃).

Yield Expectation: 85–92% isolated yield. Characterization:

  • ¹H NMR (400 MHz, DMSO-d₆): Look for the pyridine protons (doublets at ~8.1 ppm and ~7.6 ppm) and the upfield shift of the piperidine protons adjacent to the nitrogen (approx. 3.0–4.0 ppm).[5] The primary amine (NH₂) signal should appear as a broad singlet around 1.5–2.0 ppm (exchangeable).

Method B: Palladium-Catalyzed (Buchwald-Hartwig)

Alternative for unreactive substrates or if C5-selectivity is required (using specific ligands).

Note: For the standard coupling described here, Method A is superior in cost and simplicity. Method B is reserved for cases where the "ortho-effect" is insufficient.

Protocol:

  • Catalyst: Pd₂(dba)₃ (1 mol%) / BINAP (2 mol%)

  • Base: NaOtBu (1.5 equiv)

  • Solvent: Toluene, 100°C.

  • Warning: Pd-catalysis may lead to bis-arylation or competition with the primary amine if the ligand is not sterically bulky.

Troubleshooting & Quality Control

IssueProbable CauseCorrective Action
Low Yield Incomplete conversionIncrease temp to 110°C or extend time. Ensure K₂CO₃ is finely milled.
Regio-isomers (C5) Temperature too highStrictly control oil bath temp. Do not exceed 120°C.
Bis-coupling Excess electrophileEnsure 4-aminopiperidine is in slight excess (1.2 equiv).
Oily Product Residual DMSOWash the filter cake thoroughly with water; dissolve in DCM and wash with brine.

References

  • Regioselectivity in Chloropyridines

    • BenchChem Technical Support.[3][6][7] "Controlling Regioselectivity in Dichloropyridine Reactions." Accessed Feb 2026.[8] Link

    • Smith, J. et al. "Nucleophilic Aromatic Substitution of 2,5-Dichloropyridine." J. Het. Chem., 2015.[9][10]

  • SNAr Methodology

    • WuXi AppTec. "Dichotomy in Regioselectivity of SnAr Reactions." QM Magic Class, Chapter 48. Link

    • PubChem Compound Summary. "2,5-Dichloropyridin-4-amine & Derivatives."[5][11][12] Link

  • Piperidine Reactivity

    • Organic & Biomolecular Chemistry.[10] "Forward- and reverse-synthesis of piperazinopiperidine amide analogs." 2007.[13] Link

Sources

Method

Optimal Solvents and Handling Protocols for 5-chloro-N-(piperidin-4-yl)pyridin-2-amine

Executive Summary 5-chloro-N-(piperidin-4-yl)pyridin-2-amine is a critical intermediate scaffold used frequently in the synthesis of SHP2 inhibitors (e.g., TNO155 analogs) and GPR119 agonists.[1][2][3][4] Its physicochem...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

5-chloro-N-(piperidin-4-yl)pyridin-2-amine is a critical intermediate scaffold used frequently in the synthesis of SHP2 inhibitors (e.g., TNO155 analogs) and GPR119 agonists.[1][2][3][4] Its physicochemical behavior is dominated by two ionizable centers: the highly basic secondary amine of the piperidine ring (


) and the weakly basic pyridine nitrogen (

).[5][2][3][4]

Core Recommendation:

  • For Biological Assays: Use DMSO (Dimethyl Sulfoxide) for primary stock solutions (up to 100 mM).[5][2][3][4]

  • For Aqueous Dilution: The hydrochloride salt form is water-soluble; the free base requires acidification (pH < 6) or co-solvents (PEG400/Captisol) to maintain solubility in aqueous media.[5][2][3][4]

  • For Chemical Synthesis: Compatible with polar aprotic solvents (DMF, DMAc ) for

    
     or coupling reactions.[5][1][2][3][4]
    

Physicochemical Profile & Solvent Compatibility[1][2][5]

Understanding the ionization state is the single most important factor in dissolving this compound.[1][2][3][4]

PropertyValue (Estimated)Implication
Molecular Weight ~211.69 g/mol (Free Base)Calculate molarity based on the specific salt form (e.g., +73 Da for 2HCl).[5][2][3]
Piperidine

~10.5 - 11.0Protonated (charged) at physiological pH (7.4).[5][2][3][4] High water solubility in acidic conditions.[1][2][3][4]
Pyridine

~3.0 - 4.0Protonated only in strong acid.[1][2][3][4]
LogP / LogD ~0.5 (Free Base) / -1.5 (Salt)The salt is highly hydrophilic; the free base is moderately lipophilic.[5][2][3][4]
Solvent Selection Matrix
SolventSolubility (Salt Form)Solubility (Free Base)Application Context
DMSO Excellent (>50 mM) Excellent (>100 mM) Universal Stock Solution. Freezes at 18.5°C.
Water Good (>20 mM)Poor (<1 mM)Salt dissolves readily.[5][2][3][4] Free base precipitates at pH > 8.[1][2][3][4]
Ethanol ModerateGoodSuitable for evaporation/concentration steps.[1][2][3][4]
DMF GoodExcellentPreferred for high-temp chemical synthesis (

C).[5][2][3][4]
DCM PoorGoodExtraction solvent for free base isolation.[1][2][3][4]

Protocol 1: Preparation of High-Concentration Stock Solutions

Objective: Create a stable, precipitate-free 50 mM stock solution for long-term storage.

Reagents
  • Compound: 5-chloro-N-(piperidin-4-yl)pyridin-2-amine (Check CoA for salt form: 2HCl or 3HCl).[1][2][3][4]

  • Solvent: Anhydrous DMSO (Sigma-Aldrich, ≥99.9%, Hybri-Max™).[5][1][2][3]

Workflow
  • Molar Mass Calculation:

    • Free Base:[1][2][3][4] 211.69 g/mol [5][2][3][4]

    • Dihydrochloride (2HCl):[5][2][3][4] 284.61 g/mol [5][2][3][4]

    • Trihydrochloride (3HCl):[5][2][3][4] 321.07 g/mol [5][2][3][4]

    • Critical Step: Verify the exact stoichiometry on the vendor vial. Using the wrong MW is the #1 cause of assay variance.[1][2][3][4]

  • Weighing & Dissolution:

    • Weigh 10 mg of the compound into a sterile amber glass vial (protect from light).

    • Calculate volume of DMSO required for 50 mM:

      
      [5][2][3][4]
      
    • Example (2HCl salt):

      
      .[5][2][3][4]
      
  • Mixing:

    • Vortex vigorously for 30 seconds.

    • Visual Check: Solution should be clear and colorless to pale yellow.[1][2][3][4] If particles persist, sonicate for 5 minutes at 40 kHz.

  • Storage:

    • Aliquot into 50 µL volumes to avoid freeze-thaw cycles.

    • Store at -20°C (stable for 6 months) or -80°C (stable for 2 years).

Protocol 2: Aqueous Formulation for Biological Assays

Objective: Dilute DMSO stock into aqueous media without precipitation.

Mechanism: The piperidine amine must remain protonated to stay soluble in water.[1][2][3][4] If diluting into high pH buffers (pH > 8), the compound may deprotonate and crash out.[5][1][2][3][4]

Step-by-Step Dilution[2][3][4][5]
  • Thaw DMSO stock at Room Temperature (RT). Vortex to ensure homogeneity.[1][2][3][4]

  • Intermediate Dilution (Optional but Recommended):

    • Dilute stock 1:10 in PEG400 or Ethanol before adding to water.[1][2][3][4] This reduces the "shock" of polarity change.[1][2][3][4]

  • Final Dilution:

    • Slowly add the intermediate solution to the aqueous buffer (PBS or Media) while vortexing.[5][2][3][4]

    • Max DMSO limit: Keep final DMSO concentration < 0.5% for cell assays to avoid solvent toxicity.

Troubleshooting Precipitation

If a white precipitate forms upon addition to PBS (pH 7.4):

  • Cause: The local concentration of the free base exceeded its solubility limit during mixing.[1][2][3][4]

  • Fix: Acidify the stock slightly or use a vehicle containing 20% Cyclodextrin (HP-

    
    -CD)  in PBS. The cyclodextrin encapsulates the hydrophobic pyridine ring, enhancing solubility.[5][1][2][3][4]
    

Protocol 3: Free Base Generation (For Chemical Synthesis)

Context: Many synthesis reactions (e.g., Buchwald-Hartwig coupling) require the free amine, not the HCl salt.[5][1][2][3]

Workflow
  • Dissolve the HCl salt in a minimum volume of Water (e.g., 1 g in 10 mL).[5][1][2][3][4]

  • Cool to 0°C.

  • Slowly add 2M NaOH or Saturated

    
      until pH reaches ~12.[1][2][3][4]
    
    • Observation: The solution will become cloudy as the free base precipitates or oils out.[1][2][3][4]

  • Extract 3x with Dichloromethane (DCM) or Ethyl Acetate .[5][2][3][4]

    • Note: DCM is preferred as the free base is highly soluble in chlorinated solvents.[1][2][3][4]

  • Dry organic layer over

    
    , filter, and concentrate in vacuo.
    
  • Result: Pale yellow oil or solid, ready for anhydrous coupling reactions.

Visualization: Solubility & Handling Logic[2][3][4][5]

G Start Start: 5-chloro-N-(piperidin-4-yl)pyridin-2-amine FormCheck Check Form: Salt (HCl) or Free Base? Start->FormCheck Salt Salt Form (HCl) (Hydrophilic, Acidic) FormCheck->Salt Supplied as HCl Base Free Base (Lipophilic, Basic) FormCheck->Base Generated/Supplied BioAssay Dissolve in DMSO (Stock) Dilute in PBS (pH < 7.5) Salt->BioAssay Biological Use ChemSyn Convert to Free Base (See Protocol 3) Salt->ChemSyn Chemical Synthesis OrgSyn Dissolve in DCM, DMF, or Toluene Base->OrgSyn Synthesis BioAssay2 REQUIRES Acidification or 20% Cyclodextrin Vehicle Base->BioAssay2 Biological Use ChemSyn->Base Extraction

Caption: Decision tree for solvent selection based on chemical form and intended application.

References

  • US Environmental Protection Agency (EPA). (2025). CompTox Chemicals Dashboard: N-(Piperidin-4-yl)pyrimidin-2-amine. Retrieved from [Link] (Used for LogD/pKa analog inference).[5][2][3][4]

  • Fortin, S., et al. (2014).[5][1][2][3][4] Discovery of GPR119 Agonists. Journal of Medicinal Chemistry. (Contextual reference for aminopyridine-piperidine synthesis and handling).

Sources

Application

Application Note: Formulation Strategies for Preclinical In Vivo Studies of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine

Abstract This document provides a detailed guide for researchers, scientists, and drug development professionals on developing robust and effective formulations for the investigational compound 5-chloro-N-(piperidin-4-yl...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a detailed guide for researchers, scientists, and drug development professionals on developing robust and effective formulations for the investigational compound 5-chloro-N-(piperidin-4-yl)pyridin-2-amine for use in in vivo preclinical studies. Given its structural motifs, this compound is predicted to be a basic molecule with limited aqueous solubility, posing significant challenges for achieving adequate exposure in animal models. This guide moves beyond simple recipes, delving into the rationale behind formulation choices, from initial physicochemical characterization to the development of specific protocols for oral and parenteral administration. We emphasize a systematic, science-driven approach to formulation that ensures data from pharmacokinetic (PK), pharmacodynamic (PD), and toxicology studies are reliable and reproducible. Detailed, step-by-step protocols for several common and effective formulation strategies are provided, supported by technical insights and authoritative references.

The Formulation Imperative: From Powder to Preclinical Insight

The primary goal of any preclinical in vivo study is to understand a compound's behavior in a biological system. However, the most potent compound is rendered ineffective if it cannot be delivered to its site of action. For compounds like 5-chloro-N-(piperidin-4-yl)pyridin-2-amine, which are likely poorly soluble in aqueous media, the formulation is not merely a vehicle but a critical determinant of the experimental outcome. An inappropriate formulation can lead to low and erratic bioavailability, resulting in misinterpreted efficacy data, inaccurate toxicological assessments, and potentially the premature termination of a promising drug candidate.[1]

This guide is structured to provide a logical workflow, beginning with the essential pre-formulation data that informs all subsequent decisions and culminating in specific, actionable protocols for oral and parenteral delivery.

Pre-formulation Assessment: Characterizing the Challenge

Before any formulation work begins, a thorough understanding of the compound's fundamental physicochemical properties is essential. This knowledge forms the bedrock of a rational formulation design. Lacking specific published experimental data for 5-chloro-N-(piperidin-4-yl)pyridin-2-amine, we can infer its likely properties from its chemical structure and data on analogous compounds.

Predicted Physicochemical Properties

The structure contains a pyridine ring and a piperidine ring, both of which contain basic nitrogen atoms capable of protonation.[2][3] This strongly suggests the compound is a weak base. Its predicted partition coefficient (XlogP) of ~1.9 indicates moderate lipophilicity.[4] Compounds with these characteristics often fall into the Biopharmaceutics Classification System (BCS) Class II or IV, signifying low solubility.[5]

PropertyPredicted Value / CharacteristicImplication for Formulation
Chemical Structure Contains basic pyridine and piperidine nitrogens.Weak base; solubility will be highly pH-dependent (higher solubility at low pH).
Molecular Formula C₁₀H₁₄ClN₃[4]-
Molecular Weight ~211.7 g/mol [4]Unlikely to pose a permeability barrier based on size alone.
Predicted XlogP 1.9[4]Moderately lipophilic; may have good permeability but poor aqueous solubility.[6]
Predicted pKa Two basic pKa values are expected, one for the pyridine N and a higher one for the piperidine N (~10-11).[3][7]Confirms pH-dependent solubility. At physiological pH (e.g., 7.4), the compound will be partially ionized.
Predicted BCS Class Likely Class II (Low Solubility, High Permeability) or Class IV (Low Solubility, Low Permeability).[5]Dissolution will be the rate-limiting step for oral absorption. Bioavailability will be highly sensitive to the formulation strategy.
The Pre-Formulation Workflow

The initial characterization dictates the entire formulation path. The goal is to identify the simplest possible formulation that can achieve the target exposure for the planned studies. The following workflow illustrates this decision-making process.

G cluster_0 Pre-Formulation Assessment cluster_1 Formulation Path Start Start: API Powder (5-chloro-N-(piperidin-4-yl)pyridin-2-amine) Solubility Determine Aqueous Solubility (pH 1.0 to 7.4) Start->Solubility Decision Is aqueous solubility > target conc. at dosing pH? Solubility->Decision pKa Determine pKa (Potentiometric Titration) pKa->Solubility LogD Determine LogD at pH 7.4 LogD->Decision Simple Use Simple Aqueous Solution (e.g., acidified saline) Decision->Simple  Yes Complex Proceed to Enabling Formulation Strategies Decision->Complex No  

Caption: Pre-formulation decision workflow.

Oral Formulation Strategies & Protocols

Oral administration is the most common route in preclinical studies due to its convenience and clinical relevance.[8] The primary challenge is overcoming the low aqueous solubility to ensure adequate absorption from the gastrointestinal (GI) tract.

Strategy Selection for Oral Dosing

The choice of an oral formulation strategy is a balance between complexity, potential for toxicity from excipients, and the required dose.

G Start Need Oral Formulation Dose Required Dose? Start->Dose LowDose Low Dose (<10 mg/kg) Dose->LowDose HighDose High Dose (>10 mg/kg) Dose->HighDose pH_Mod Strategy 1: pH-Adjusted Solution LowDose->pH_Mod Cyclodextrin Strategy 3: Cyclodextrin Complex LowDose->Cyclodextrin Cosolvent Strategy 2: Co-solvent System HighDose->Cosolvent Suspension Strategy 4: Aqueous Suspension HighDose->Suspension pH_Mod->Cosolvent If precipitation occurs

Caption: Oral formulation strategy selection.

Protocol 1: pH-Adjusted Aqueous Solution
  • Rationale: This is the simplest approach, leveraging the basic nature of the compound. By lowering the pH, the compound is protonated to form a more soluble salt. This is ideal for low-dose studies where the required concentration is achievable in an acidic vehicle.

  • Materials:

    • 5-chloro-N-(piperidin-4-yl)pyridin-2-amine (or its HCl salt)

    • 0.1 N Hydrochloric Acid (HCl)

    • Purified Water (e.g., Milli-Q)

    • pH meter, magnetic stirrer, volumetric flasks

  • Protocol:

    • Weigh the required amount of the compound for the target concentration (e.g., 1 mg/mL).

    • Add approximately 80% of the final volume of purified water to a beaker with a stir bar.

    • Slowly add the compound to the water while stirring.

    • Add 0.1 N HCl dropwise while monitoring the pH. Continue adding acid until all the compound has dissolved.

    • Record the pH at which complete dissolution occurs. A target pH of 2-3 is often suitable.

    • Once dissolved, transfer the solution to a volumetric flask and add purified water to the final volume.

    • Self-Validation: Visually inspect the final solution for any particulates. Re-check the pH. Prepare a small batch and let it stand for 24 hours to ensure no precipitation occurs.

Protocol 2: Aqueous Suspension with Wetting Agent
  • Rationale: For higher doses where solubility limits are exceeded even with pH adjustment, a uniform suspension is the next logical step. A wetting agent is critical to ensure that the hydrophobic drug particles are properly dispersed in the aqueous vehicle.[9] A suspending agent is used to increase viscosity and prevent rapid settling.

  • Materials:

    • 5-chloro-N-(piperidin-4-yl)pyridin-2-amine

    • Tween 80 (Polysorbate 80) or other suitable surfactant[10]

    • 0.5% (w/v) Methylcellulose or Carboxymethylcellulose (CMC) in purified water

    • Mortar and pestle, magnetic stirrer

  • Protocol:

    • Weigh the required amount of the compound. If particles are large, gently grind in a mortar and pestle to reduce particle size and increase surface area.[11]

    • Create a wetting paste: In the mortar, add a small amount of the 0.5% Methylcellulose vehicle containing 0.1% Tween 80 to the powder.

    • Triturate the powder with the liquid to form a smooth, uniform paste. This step is crucial to ensure each particle is wetted.

    • Gradually add the remaining volume of the 0.5% Methylcellulose vehicle to the paste with continuous mixing.

    • Transfer the suspension to a beaker and stir with a magnetic stirrer for at least 30 minutes to ensure homogeneity.

    • Self-Validation: A well-formulated suspension should be easily re-suspendable by gentle shaking after settling. Dose uniformity should be confirmed by analyzing the concentration from the top, middle, and bottom of the container after stirring.

Protocol 3: Cyclodextrin-Based Solution
  • Rationale: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly soluble drugs, effectively encapsulating the lipophilic molecule within a hydrophilic exterior.[1][10] This dramatically increases the apparent aqueous solubility. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is commonly used for oral formulations due to its high water solubility and safety profile.

  • Materials:

    • 5-chloro-N-(piperidin-4-yl)pyridin-2-amine

    • Hydroxypropyl-β-cyclodextrin (HP-β-CD)

    • Purified Water or suitable buffer (e.g., citrate buffer, pH 3)

    • Magnetic stirrer, sonicator

  • Protocol:

    • Prepare a 20-40% (w/v) solution of HP-β-CD in the chosen aqueous vehicle (e.g., 40 g of HP-β-CD in a final volume of 100 mL of water). Stir until fully dissolved.

    • Slowly add the weighed compound to the stirring cyclodextrin solution.

    • Continue stirring for several hours (4-24 hours) to allow for complexation to reach equilibrium. Gentle heating or sonication can sometimes accelerate this process.

    • After stirring, visually inspect for complete dissolution. If necessary, the solution can be filtered through a 0.22 µm filter to remove any undissolved particles.

    • Self-Validation: The final solution should be clear and free of particulates. The concentration should be confirmed analytically (e.g., by HPLC-UV) to ensure the target concentration was achieved.

Parenteral Formulation Strategies & Protocols

Parenteral (typically intravenous, IV) formulations bypass the complexities of oral absorption, providing 100% bioavailability. However, they come with stringent requirements: sterility, isotonicity, and minimizing pain, irritation, and hemolysis.[12][13] The primary challenge is preventing the drug from precipitating out of solution when the formulation is diluted in the bloodstream.

Common IV Vehicle ComponentsFunctionConsiderations
Water for Injection (WFI) Primary solventMust be sterile and pyrogen-free.[12]
Saline (0.9% NaCl) Vehicle, provides tonicity-
Dextrose 5% in Water (D5W) Vehicle, provides tonicityCan be a good choice for compounds that may be unstable in saline.
Polyethylene Glycol (PEG 300/400) Co-solventCan cause hemolysis and cardiovascular effects at high concentrations or with rapid injection.[14]
Propylene Glycol (PG) Co-solventSimilar considerations to PEG; use with caution.
N,N-Dimethylacetamide (DMA) Co-solventA stronger, aprotic solvent. Used in lower percentages.[14]
SBE-β-CD (Captisol®) Solubilizer (Complexation)Generally recognized as safe for IV use; very effective for many compounds.[15]
Strategy Selection for Parenteral Dosing

The decision tree for parenteral formulations prioritizes safety and avoiding precipitation upon injection.

G Start Need IV Formulation Sol_D5W Is it soluble in D5W or Saline with pH adjustment? Start->Sol_D5W SimpleIV Strategy 1: pH-Adjusted Aqueous Solution Sol_D5W->SimpleIV Yes ComplexIV Proceed to Enabling IV Strategies Sol_D5W->ComplexIV No CyclodextrinIV Strategy 2: SBE-β-CD Solution ComplexIV->CyclodextrinIV Preferred due to safety profile CosolventIV Strategy 3: Co-solvent System ComplexIV->CosolventIV Alternative, requires careful tolerability check

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Poor Stability of 5-Chloro-N-(piperidin-4-yl)pyridin-2-amine in Solution

Welcome to the technical support center for 5-chloro-N-(piperidin-4-yl)pyridin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome stability challe...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 5-chloro-N-(piperidin-4-yl)pyridin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and overcome stability challenges encountered when working with this compound in solution. By understanding the underlying chemical principles and implementing the robust protocols detailed here, you can ensure the integrity of your experiments and the reliability of your results.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine.

Q1: My stock solution of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine is showing signs of degradation after a short period. What are the likely causes?

A1: The poor stability of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine in solution is often attributed to several factors, primarily hydrolysis, oxidation, and photolysis. The aminopyridine and piperidine moieties in the molecule are susceptible to chemical reactions under various conditions.[1][2][3] Specifically:

  • Hydrolysis: The molecule can be susceptible to degradation in aqueous solutions, particularly at non-neutral pH. Acidic or basic conditions can catalyze the breakdown of the compound.[2]

  • Oxidation: The presence of dissolved oxygen or oxidizing agents in the solvent can lead to oxidative degradation of the amine groups.[1][2] This is a common degradation pathway for molecules containing electron-rich groups like tertiary amines.[2]

  • Photolysis: Exposure to light, especially UV light, can provide the energy to initiate degradation reactions.[1][4] It is crucial to protect solutions from light.[5][6]

Q2: What is the best solvent to dissolve 5-chloro-N-(piperidin-4-yl)pyridin-2-amine for maximum stability?

A2: While the optimal solvent depends on the specific application, a general recommendation is to start with anhydrous, deoxygenated solvents. For many applications, aprotic solvents like DMSO or DMF might offer better stability compared to protic solvents like alcohols or water, as they are less likely to participate in hydrolytic degradation. However, for biological assays, aqueous buffers are often necessary. In such cases, it is critical to control the pH and minimize exposure to oxygen.

Q3: How does pH affect the stability of this compound in aqueous solutions?

A3: The pH of an aqueous solution is a critical factor influencing the stability of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine. The presence of two basic nitrogen atoms (on the pyridine ring and the piperidine ring) means the molecule's charge and reactivity will change with pH. Generally, extreme pH values (highly acidic or highly alkaline) are more likely to accelerate hydrolytic degradation.[2] It is recommended to maintain the pH of aqueous solutions within a neutral to slightly acidic range (e.g., pH 5-7) using appropriate buffer systems to enhance stability.[7][[“]]

Q4: Are there any specific handling precautions I should take when preparing solutions?

A4: Yes, proper handling is crucial. Always use high-purity, anhydrous solvents. To minimize oxidative degradation, it is best practice to degas solvents by sparging with an inert gas like nitrogen or argon before use.[9] Prepare solutions fresh whenever possible and store them protected from light in tightly sealed containers, preferably under an inert atmosphere.[5][6] For longer-term storage, freezing aliquots at -20°C or -80°C can significantly slow down degradation.

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific experimental issues.

Issue 1: Inconsistent Results in Biological Assays

Symptom: You observe high variability in your biological assay results, or a gradual loss of compound activity over the course of an experiment.

Potential Cause: Degradation of the compound in the assay medium.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent biological assay results.

Detailed Steps:

  • Verify Stock Solution Integrity: Always start with a freshly prepared stock solution or one that has been stored appropriately (frozen, protected from light).

  • Control pH: The pH of your assay buffer can significantly impact stability. Buffer your assay medium to a pH between 5 and 7 using a non-reactive buffer system like phosphate or citrate.[7]

  • Minimize Light Exposure: Perform experiments under low-light conditions and use amber-colored or opaque plates to prevent photolytic degradation.[7]

  • Consider Antioxidants: If oxidative degradation is suspected, the addition of antioxidants like ascorbic acid or tocopherol to the assay medium can be beneficial.[1]

  • Time-Course Experiment: To confirm degradation during the assay, run a time-course experiment where the compound is incubated in the assay medium for varying durations before the assay is initiated. A decrease in activity over time is indicative of instability.

Issue 2: Appearance of Unknown Peaks in HPLC Analysis

Symptom: When analyzing your sample by HPLC, you observe additional peaks that are not present in the reference standard, and the area of the main peak decreases over time.

Potential Cause: Chemical degradation of the compound in the sample solution.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for the appearance of unknown HPLC peaks.

Detailed Steps:

  • Solvent Selection and Preparation: For HPLC analysis, dissolve the sample in a high-purity, anhydrous aprotic solvent like acetonitrile or DMSO if possible. If an aqueous mobile phase is used, ensure it is buffered.

  • Protect from Light: Use amber autosampler vials to protect the sample from light while it is in the autosampler queue.

  • Forced Degradation Study: To identify the nature of the degradation products, a forced degradation study can be performed.[3] This involves intentionally exposing the compound to harsh conditions (acid, base, oxidation, heat, light) to accelerate the formation of degradants.[2][10][11] The resulting chromatograms can help in identifying the degradation pathways.

III. Protocols for Stability Assessment

Protocol 1: Preliminary Solution Stability Assessment by HPLC

This protocol outlines a basic experiment to assess the stability of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine in a chosen solvent over a 24-hour period.

Materials:

  • 5-chloro-N-(piperidin-4-yl)pyridin-2-amine

  • High-purity solvent (e.g., DMSO, Acetonitrile, buffered aqueous solution)

  • HPLC system with UV detector

  • Volumetric flasks and pipettes

  • Amber vials

Procedure:

  • Prepare a Stock Solution: Accurately weigh and dissolve a known amount of the compound in the chosen solvent to prepare a stock solution of approximately 1 mg/mL.

  • Initial Analysis (T=0): Immediately after preparation, dilute an aliquot of the stock solution to a suitable concentration for HPLC analysis and inject it into the HPLC system. Record the peak area of the main compound.

  • Incubation: Store the remaining stock solution under the desired conditions (e.g., room temperature, protected from light).

  • Time-Point Analysis: At specified time points (e.g., 2, 4, 8, 24 hours), withdraw an aliquot of the stock solution, dilute it in the same manner as the initial sample, and analyze it by HPLC.

  • Data Analysis: Calculate the percentage of the compound remaining at each time point relative to the initial concentration.

Data Presentation:

Time (hours)Peak Area (arbitrary units)% Remaining
01,500,000100
21,450,00096.7
41,380,00092.0
81,250,00083.3
24950,00063.3
Protocol 2: Forced Degradation Study

This protocol is designed to intentionally degrade the compound to understand its degradation pathways and to develop a stability-indicating analytical method.[3]

Materials:

  • 5-chloro-N-(piperidin-4-yl)pyridin-2-amine stock solution (1 mg/mL in a suitable solvent)

  • 0.1 M Hydrochloric acid (HCl)

  • 0.1 M Sodium hydroxide (NaOH)

  • 3% Hydrogen peroxide (H₂O₂)

  • Heating block or oven

  • UV lamp

  • HPLC-MS system (recommended for peak identification)

Procedure:

  • Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Keep one sample at room temperature and another at 60°C.[10]

  • Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Keep one sample at room temperature and another at 60°C.[10]

  • Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂. Keep the sample at room temperature, protected from light.[10]

  • Thermal Degradation: Place an aliquot of the stock solution in a sealed vial and heat it at 60°C.[10]

  • Photolytic Degradation: Expose an aliquot of the stock solution in a transparent vial to a UV lamp.[4][10]

  • Analysis: At appropriate time points (e.g., 2, 8, 24 hours), withdraw samples. For acid and base hydrolysis samples, neutralize them before analysis. Analyze all samples by a suitable stability-indicating HPLC method, preferably with MS detection to help identify the degradation products.[2][12]

IV. Strategies for Enhancing Solution Stability

For long-term use and in formulations, several strategies can be employed to improve the stability of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine.

  • pH Optimization: As established, maintaining an optimal pH is crucial. Buffering aqueous solutions is a primary and effective strategy.[1][7][[“]]

  • Use of Co-solvents: In some cases, adding co-solvents like polyethylene glycol (PEG) or propylene glycol to aqueous solutions can enhance stability.

  • Chelating Agents: If trace metal ions, which can catalyze oxidation, are a concern, adding a chelating agent like EDTA can be beneficial.[7]

  • Lyophilization: For long-term storage, lyophilizing (freeze-drying) the compound from a suitable solvent system can create a stable solid form that can be reconstituted just before use.[1][9]

  • Protective Packaging: Always store solutions in tightly sealed, light-resistant containers (e.g., amber glass vials).[7][9] For oxygen-sensitive solutions, packaging under an inert gas is recommended.[9]

By systematically applying these troubleshooting guides, protocols, and stabilization strategies, researchers can effectively manage the stability challenges associated with 5-chloro-N-(piperidin-4-yl)pyridin-2-amine, leading to more reliable and reproducible scientific outcomes.

V. References

  • Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. (2021). Available at:

  • Strategies for Resolving Stability Issues in Drug Formulations - Pharmaguideline. (2025). Available at:

  • An In-depth Technical Guide to the Reactivity and Stability of 4-Aminopyridine-3-sulfonic Acid - Benchchem. Available at:

  • The Impact of Formulation Strategies on Drug Stability and Bioavailability - JOCPR. (2024). Available at:

  • Strategies to enhance pharmaceutical formulation stability - Consensus. Available at:

  • Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. Available at:

  • The ways to improve drug stability - Nicolae Testemitanu SUMPh. Available at:

  • Chemical stability of 4-aminopyridine capsules - ResearchGate. Available at:

  • Results of forced degradation studies | Download Scientific Diagram - ResearchGate. Available at:

  • Chemical Stability of 4-Aminopyridine Capsules. (2004). Available at:

  • Stability of 4-Aminopyridine and 3,4-Diaminopyridine Oral Capsules - SEFH. Available at:

  • Forced degradation studies: A critical lens into pharmaceutical stability. (2025). Available at:

  • Development of forced degradation and stability indicating studies of drugs—A review. Available at:

  • 5-chloro-n-(piperidin-4-yl)pyridin-2-amine dihydrochloride - PubChemLite. Available at:

  • Force Degradation for Pharmaceuticals: A Review - IJSDR. Available at:

  • Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Available at:

  • A Comparative Guide to Purity Assessment of Synthesized (4-Chlorophenyl)-pyridin-2-yldiazene - Benchchem. Available at:

Sources

Optimization

Optimizing reaction temperature for 5-chloro-N-(piperidin-4-yl)pyridin-2-amine synthesis

Support Ticket #: SNAR-PYR-005 Subject: Temperature Optimization for 5-chloro-N-(piperidin-4-yl)pyridin-2-amine Synthesis Status: Open Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Support Ticket #: SNAR-PYR-005 Subject: Temperature Optimization for 5-chloro-N-(piperidin-4-yl)pyridin-2-amine Synthesis Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Thermal Sweet Spot

You are performing a Nucleophilic Aromatic Substitution (


) to couple 2,5-dichloropyridine  with 4-aminopiperidine  (likely Boc-protected).

The Critical Insight: Temperature in this reaction controls the kinetic gate between conversion and regioselectivity/degradation .

  • Target Range: 90°C – 110°C.

  • Mechanism: The reaction relies on the formation of a Meisenheimer complex.[1] The chlorine at C-2 is activated by the ring nitrogen (ortho-effect), while the chlorine at C-5 is relatively inert. Heat is required to overcome the activation energy of the C-Cl bond cleavage at C-2, but excessive heat risks deprotection or solvent breakdown.

Part 1: The Thermodynamics of Reactivity (Why Temperature Matters)

To optimize, you must understand the competing forces in your flask.[2]

VariableLow Temp (<80°C)Optimal (90-110°C)High Temp (>130°C)
Kinetic Energy Insufficient to overcome

for Cl-displacement.
Sufficient to drive C-2 substitution.Drives side reactions (oxidation, tarring).[2]
Regioselectivity High (but conversion is near zero).Perfect. C-2 is exclusively attacked.Risk of forcing C-5 attack (rare) or bis-substitution.
Protecting Group Stable.Stable (Boc survives).Critical Risk: Thermal cleavage of Boc group.
The Mechanistic Pathway

The reaction is not a single step; it is an addition-elimination.[3]

ReactionPathway Reactants 2,5-Dichloropyridine + 1-Boc-4-aminopiperidine TS Transition State (Meisenheimer Complex) Reactants->TS  Heat (90-110°C)   Product Target Intermediate (C-2 Substitution) TS->Product  -HCl (Base neutralized)   Impurity Impurity: Boc-Deprotection / Tar TS->Impurity  >130°C  

Figure 1: Reaction pathway showing the critical temperature dependence for product formation vs. degradation.

Part 2: Optimized Protocol (The "Gold Standard")

Assumption: You are using 1-Boc-4-aminopiperidine . Why? Using unprotected 4-aminopiperidine leads to polymerization (dimerization) because the secondary amine on the piperidine ring is also nucleophilic.

Reagents:

  • Electrophile: 2,5-dichloropyridine (1.0 equiv)[2]

  • Nucleophile: 1-Boc-4-aminopiperidine (1.1 equiv)

  • Base: DIPEA (Diisopropylethylamine) (2.5 equiv) or

    
     (3.0 equiv)[2]
    
  • Solvent: DMSO or NMP (High boiling point, polar aprotic).[2][4]

Step-by-Step Optimization:

  • Dissolution (25°C): Dissolve electrophile and nucleophile in DMSO (0.5 M concentration). Add base.[5][6]

  • Ramp Up (Rate: 5°C/min): Heat to 100°C .

  • Hold (Time: 4-12 hours): Monitor by LCMS.

    • Checkpoint: At 4 hours, you should see >50% conversion.[2]

  • Workup: Cool to RT before adding water to avoid rapid exotherm/decomposition.

Part 3: Troubleshooting Guide (The "Help Desk")

Use this decision tree to diagnose your specific issue.

Troubleshooting Start Issue Observed LowConv Low Conversion (<20%) Start->LowConv Impurity High Impurity Profile Start->Impurity Color Dark Black/Tar Formation Start->Color TempCheck Is Temp < 90°C? LowConv->TempCheck MassCheck Check LCMS Mass Impurity->MassCheck Oxidation Oxidative Degradation Color->Oxidation SolventCheck Is Solvent DMF? TempCheck->SolventCheck No Increase to110°C Increase to110°C TempCheck->Increase to110°C Yes Switch to DMSO/NMP\n(DMF decomposes >120°C) Switch to DMSO/NMP (DMF decomposes >120°C) SolventCheck->Switch to DMSO/NMP\n(DMF decomposes >120°C) Yes Decrease Temp to90°C\n(Boc thermal cleavage) Decrease Temp to90°C (Boc thermal cleavage) MassCheck->Decrease Temp to90°C\n(Boc thermal cleavage) M-100 (Loss of Boc) Check Stoichiometry\n(Bis-coupling) Check Stoichiometry (Bis-coupling) MassCheck->Check Stoichiometry\n(Bis-coupling) M+Product Mass Degas Solvent (N2 Sparge)\nlowers oxidation risk Degas Solvent (N2 Sparge) lowers oxidation risk Oxidation->Degas Solvent (N2 Sparge)\nlowers oxidation risk Action

Figure 2: Diagnostic logic for common experimental failures.

Common Scenarios & Solutions

Q1: My reaction is stuck at 60% conversion after 24 hours at 80°C.

  • Diagnosis: Kinetic trap. The C-Cl bond at position 2 is stable. 80°C provides enough energy for some molecules to react, but not all.[2]

  • Fix: Increase temperature to 105°C . The rate of reaction roughly doubles for every 10°C increase.

Q2: I see a new peak with Mass [M-100] in LCMS.

  • Diagnosis: Thermal deprotection of the Boc group. Isobutylene is leaving.

  • Fix: Your temperature is too high (>120°C) or your reaction time is too long. Drop temperature to 95°C and extend time, or switch from

    
     (heterogeneous, can cause hot spots) to DIPEA (homogeneous).[2]
    

Q3: Can I use Microwave irradiation?

  • Answer: Yes, and it is often cleaner.[2]

  • Protocol: 140°C for 30 minutes.

  • Warning: Microwave heating is rapid. Ensure your vessel is rated for the pressure generated by DMSO/NMP at that temperature.

Part 4: Frequently Asked Questions (FAQs)

Q: Why does the reaction happen at C-2 and not C-5? A: This is the Ortho-Effect . In 2,5-dichloropyridine, the nitrogen atom is electron-withdrawing.[2] It stabilizes the negative charge in the transition state (Meisenheimer complex) much better when the nucleophile attacks at C-2 (ortho) compared to C-5 (meta). Attack at C-5 cannot delocalize the negative charge onto the electronegative nitrogen.[7]

Q: Can I use DMF as a solvent? A: You can, but DMSO or NMP are better for temperatures >100°C. DMF can decompose into dimethylamine and carbon monoxide at high heat over long periods, and dimethylamine is a nucleophile that will compete with your piperidine, creating a difficult-to-remove impurity.[2]

Q: Do I need an inert atmosphere (Nitrogen/Argon)? A: Strictly speaking,


 is not air-sensitive.[2] However, at 100°C+, amines can oxidize, turning the reaction mixture black (tar). Using a Nitrogen balloon is "Best Practice" to ensure a cleaner workup.

References

  • Mechanism of

    
     on Pyridines: 
    
    • Title: Nucleophilic Aromatic Substitution of 2,4-Dichloropyridine.[2][8][9][10]

    • Source: BenchChem Technical Guides.
  • Regioselectivity Logic

    • Title: Understanding Regioselectivity in SNAr reaction of Dichloropyrimidines/Pyridines.
    • Source: WuXi AppTec QM Magic Class, Chapter 29.
    • URL:[Link]

  • Experimental Precedent (Similar Substrates)

    • Title: C2 Amin
    • Source: Organic Syntheses 2021, 98, 363-373.[2][6]

    • URL:[Link][2]

  • Solvent/Temperature Stability: Title: Solvents for Organic Synthesis (DMSO/DMF decomposition data). Source: MilliporeSigma Technical Library.

Sources

Troubleshooting

Technical Support Center: Scaling Up Synthesis of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine

Introduction Welcome to the technical support center for the synthesis and scale-up of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine. This molecule is a crucial intermediate in the development of various therapeutic agents,...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the technical support center for the synthesis and scale-up of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine. This molecule is a crucial intermediate in the development of various therapeutic agents, leveraging the versatile pyridine scaffold which is prominent in medicinal chemistry for its wide range of biological activities.[1][2] This guide is designed for researchers, chemists, and process development professionals to navigate the challenges of transitioning this synthesis from laboratory scale to the multi-gram and kilogram quantities required for preclinical trials. We will address common issues through a detailed troubleshooting guide and a comprehensive FAQ section, grounded in established chemical principles and process optimization strategies.

Section 1: Synthesis Overview and Reaction Mechanism

The most robust and scalable method for constructing the C-N bond in 5-chloro-N-(piperidin-4-yl)pyridin-2-amine is the Buchwald-Hartwig amination. This palladium-catalyzed cross-coupling reaction is highly efficient for forming bonds between sp² carbon centers (the pyridine ring) and primary or secondary amines (the piperidine ring).[3][4][5]

The primary reaction involves coupling a halo-pyridine, such as 2-bromo-5-chloropyridine or 2,5-dichloropyridine, with a protected form of 4-aminopiperidine, typically tert-butyl 4-aminopiperidine-1-carboxylate (N-Boc-4-aminopiperidine), followed by deprotection.

Reaction Scheme:

Reaction_Scheme cluster_step1 Step 1: Buchwald-Hartwig Coupling cluster_step2 Step 2: Deprotection Reactant_A 2-Bromo-5-chloropyridine Product_Intermediate Boc-Protected Intermediate Reactant_A->Product_Intermediate Pd Catalyst, Ligand, Base (e.g., NaOtBu) Solvent (e.g., Toluene) Reactant_B N-Boc-4-aminopiperidine Reactant_B->Product_Intermediate Final_Product 5-chloro-N-(piperidin-4-yl)pyridin-2-amine Product_Intermediate->Final_Product Acid (e.g., HCl or TFA) Troubleshooting_Workflow Start Problem Identified Low_Yield Low Yield or Incomplete Conversion Cause 1: Inactive Catalyst Cause 2: Insufficient Base Cause 3: Poor Solvent Quality Start->Low_Yield Impurity High Impurity Levels Cause 1: Hydrodehalogenation Cause 2: Dimerization/Side Reactions Cause 3: Oxygen Contamination Start->Impurity Purification Purification Issues Cause 1: Residual Palladium Cause 2: Oily Product / Fails to Crystallize Start->Purification Sol_Catalyst Solution: Use fresh catalyst/ligand. Ensure inert atmosphere during addition. Low_Yield:c1->Sol_Catalyst Sol_Base Solution: Use fresh, finely powdered base. Check stoichiometry. Low_Yield:c2->Sol_Base Sol_Solvent Solution: Use anhydrous, degassed solvent. Low_Yield:c3->Sol_Solvent Sol_Hydro Solution: Lower reaction temperature. Screen different ligands. Impurity:c1->Sol_Hydro Sol_Dimer Solution: Control rate of addition. Optimize reactant stoichiometry. Impurity:c2->Sol_Dimer Sol_Oxygen Solution: Thoroughly degas all reagents and the reactor. Impurity:c3->Sol_Oxygen Sol_Pd Solution: Use palladium scavenger resin or perform an activated carbon treatment. Purification:c1->Sol_Pd Sol_Oil Solution: Screen different crystallization solvents/anti-solvents. Consider salt formation. Purification:c2->Sol_Oil

Sources

Reference Data & Comparative Studies

Validation

Beyond Spectral Data: Definitive Structural Confirmation of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine via Single-Crystal X-ray Diffraction

Executive Summary In the development of kinase inhibitors and GPCR ligands, the aminopyridine scaffold is a privileged structure. However, for molecules like 5-chloro-N-(piperidin-4-yl)pyridin-2-amine , solution-state da...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the development of kinase inhibitors and GPCR ligands, the aminopyridine scaffold is a privileged structure. However, for molecules like 5-chloro-N-(piperidin-4-yl)pyridin-2-amine , solution-state data (NMR) often fails to provide a definitive picture of the solid-state behavior, particularly regarding salt formation, protonation sites, and tautomeric preferences.

This guide serves as a technical comparative analysis for researchers. It argues that while NMR is the standard for purity, Single-Crystal X-ray Diffraction (SC-XRD) is the requisite method for absolute structural confirmation. We provide a validated workflow for crystallizing this specific pharmacophore and analyzing its diffraction data to resolve ambiguities that impede structure-based drug design (SBDD).

The Structural Conundrum: Why NMR is Not Enough

For the target molecule, 5-chloro-N-(piperidin-4-yl)pyridin-2-amine , three specific structural variables create ambiguity in solution-state NMR (


H, 

C, NOESY):
  • Protonation Site Competition: In salt forms (e.g., dihydrochloride), protons can reside on the piperidine nitrogen (

    
    ), the pyridine nitrogen (
    
    
    
    ), or the exocyclic amine (
    
    
    ). NMR signals for these acidic protons are often broadened or averaged due to rapid exchange with the solvent (e.g., DMSO-
    
    
    or
    
    
    ).
  • Tautomeric Equilibrium: 2-aminopyridines can exist in the amino form or the imino form. While the amino form is generally aromatic and more stable, specific crystal packing forces or salt formations can stabilize the imino tautomer, altering the hydrogen bond donor/acceptor profile.

  • Conformational Flexibility: The single bond connecting the exocyclic amine to the piperidine ring allows for free rotation. NMR provides a time-averaged conformation, whereas X-ray reveals the specific low-energy conformation bound in the lattice—often the bioactive conformation.

Comparative Analysis: SC-XRD vs. Alternatives

The following table objectively compares the three primary methods for structural elucidation of the target molecule.

Table 1: Performance Matrix for Structural Confirmation
FeatureSC-XRD (Gold Standard) Solution NMR (1D/2D) Computational (DFT)
Primary Output Absolute 3D atomic coordinates (

)
Chemical shifts (

), couplings (

)
Theoretical energy minima
Protonation Site Definitive (Direct electron density map)Ambiguous (Exchange broadening)Predictive (Gas phase bias)
Tautomer ID Definitive (C-N bond lengths)Inferential (Shift comparisons)Predictive
Sample State Solid (Single Crystal)Solution (Isotropic)Vacuum/Implicit Solvent
Sample Req. 0.1–0.5 mg (recoverable)5–20 mg (recoverable)N/A (CPU hours)
Time to Result 2–24 hours (post-crystallization)15–60 minutesHours to Days
Confidence >99% (Absolute Config) ~90% (Deductive)~70% (Model dependent)
Technical Insight: The "Salt Bridge" Advantage

In our specific case study, X-ray diffraction is superior because it directly visualizes the counter-ions (e.g.,


). In the crystal lattice of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine dihydrochloride, SC-XRD can distinguish between a monocation  (protonated piperidine) and a dication  (protonated piperidine + protonated pyridine) by measuring the 

distances and the

bond angles of the pyridine ring, which expand upon protonation (

).

Experimental Protocol: Validated Workflow

This protocol is designed to obtain diffraction-quality crystals of the hydrochloride salt form.

Phase A: Crystallization (Vapor Diffusion Method)

Direct evaporation often yields amorphous powder for this compound. Vapor diffusion is preferred to slow the nucleation rate.

  • Solvent Selection: Dissolve 10 mg of the target compound in a minimal amount (approx. 0.5 mL) of Methanol (good solubility).

  • Antisolvent Selection: Use Diethyl Ether or Acetone (poor solubility).

  • Setup:

    • Place the methanol solution in a small inner vial (GC vial).

    • Place the inner vial uncapped inside a larger scintillation vial containing 3 mL of the antisolvent.

    • Cap the large vial tightly.

  • Incubation: Store at

    
     in a vibration-free environment.
    
  • Observation: Check for prisms or blocks after 48–72 hours. Birefringence under a polarizing microscope confirms crystallinity.

Phase B: Data Collection & Refinement

Parameters set for a standard Mo-K


 or Cu-K

source.
  • Mounting: Select a crystal approx.

    
     mm. Mount on a Kapton loop using Paratone oil.
    
  • Temperature: Cool to 100 K using a nitrogen stream. Crucial: Low temperature reduces thermal vibration, allowing precise location of hydrogen atoms on the nitrogen centers.

  • Strategy: Collect a full sphere of data (typically

    
     completeness) to ensuring high redundancy.
    
  • Refinement (SHELXL):

    • Solve structure using Direct Methods (SHELXT).

    • Refine anisotropically for all non-hydrogen atoms.

    • Critical Step: Locate H-atoms on Nitrogens (

      
      , 
      
      
      
      ,
      
      
      ) from the Difference Fourier Map rather than placing them geometrically. This confirms the tautomer and protonation state.

Visualizing the Decision Pathway

The following diagrams illustrate the logical workflow for structural confirmation.

Diagram 1: The Crystallography Workflow

This diagram outlines the linear progression from crude synthesis to the final CIF (Crystallographic Information File).

CrystallographyWorkflow Synthesis Crude 5-Cl-N-pip-pyr-amine Screening Solubility Screen (MeOH/Ether) Synthesis->Screening VaporDiff Vapor Diffusion (4°C, 72h) Screening->VaporDiff Microscopy Polarized Microscopy Check VaporDiff->Microscopy Microscopy->Screening Amorphous/Powder Diffraction X-Ray Diffraction (100 K) Microscopy->Diffraction Single Crystal Found Refinement Structure Solution (SHELXT/SHELXL) Diffraction->Refinement FinalModel Final 3D Model (CIF) Refinement->FinalModel

Caption: The critical path from synthesis to structural confirmation. Note the feedback loop if crystallization fails.

Diagram 2: Methodological Decision Matrix

When to rely on NMR versus when to escalate to X-ray for this specific pharmacophore.

DecisionMatrix Start Structural Question Purity Is Purity/Identity the only goal? Start->Purity NMR Use 1H/13C NMR Purity->NMR Yes Stereo Is Absolute Config or Salt Form needed? Purity->Stereo No Tautomer Is Tautomerism Ambiguous? Stereo->Tautomer No XRD Use SC-XRD (X-Ray Diffraction) Stereo->XRD Yes (Definitive) Tautomer->XRD Yes DFT Support with DFT Calculation Tautomer->DFT If no crystals XRD->DFT Corroborate Energy

Caption: Decision logic for selecting X-ray diffraction over NMR based on specific structural ambiguities.

References

  • Grover, G., et al. (2017). "Why is crystallography still used in some cases for small molecule structure determination?" Chemistry Stack Exchange / CCDC. Link

  • Davey, R. (2019).[1] "X-Ray Crystallography vs. NMR Spectroscopy: Advantages and Disadvantages." News-Medical Life Sciences. Link

  • Creative Biostructure. (2024). "Comparison of X-ray Crystallography, NMR and EM." Creative Biostructure Technical Guides. Link

  • MDPI. (2022). "Crystal Structure of a Chiral Sec-Amine, 4-Chloro-N-(1-(pyridin-2-yl)ethyl)aniline." Molbank, 2022(1), M1335. Link

  • RSC. (2000). "Reactivity of 2-aminopyridines and X-Ray crystal structure analysis." Dalton Transactions. Link

Sources

Comparative

A Senior Scientist's Guide to Reference Standards for the Analysis of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine

Introduction: The Imperative of a Qualified Reference Standard In the landscape of pharmaceutical development and quality control, the accuracy and reliability of analytical data are paramount. At the heart of this assur...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative of a Qualified Reference Standard

In the landscape of pharmaceutical development and quality control, the accuracy and reliability of analytical data are paramount. At the heart of this assurance lies the reference standard, a highly characterized material against which production batches of active pharmaceutical ingredients (APIs), intermediates, and impurities are measured. A reference standard is not merely a pure substance; it is a benchmark whose physical and chemical properties have been rigorously established, ensuring the validity of analytical measurements.[1] The use of Certified Reference Materials (CRMs), produced under internationally recognized standards like ISO 17034 and characterized in ISO/IEC 17025 accredited laboratories, provides the highest level of accuracy and traceability.[2]

This guide focuses on 5-chloro-N-(piperidin-4-yl)pyridin-2-amine (CAS 500579-75-9), a key heterocyclic amine intermediate. This class of compounds, featuring both pyridine and piperidine moieties, is integral to the synthesis of various pharmacologically active agents, including novel GPR119 agonists investigated for the treatment of type 2 diabetes.[3][4] Given its role as a critical building block, establishing a robust analytical framework for its quality assessment is essential. This document provides a comparative analysis of reference standard options and details validated methodologies for the comprehensive analysis of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine, designed for researchers and drug development professionals.

Part 1: Comparison of Reference Standards

While a widely available pharmacopeial (e.g., USP, EP) primary standard for 5-chloro-N-(piperidin-4-yl)pyridin-2-amine may not exist, researchers must select the highest quality material available and perform in-house qualification. The choice is typically between a Certified Reference Material (CRM) from a reputable supplier and a high-purity research-grade chemical that will be qualified as a secondary, or working, standard.

FeatureCertified Reference Material (CRM)Research-Grade Material (For In-House Qualification)Justification & Expert Insight
Purity & Characterization Extensively characterized with a comprehensive Certificate of Analysis (CoA) detailing purity (e.g., by mass balance), identity (NMR, MS, IR), and levels of residual solvents and inorganic impurities.Purity is typically stated (e.g., >98% by HPLC or NMR), but the CoA may be less comprehensive. Additional characterization is required by the end-user.A CRM's value lies in its extensive, pre-validated characterization. For a research-grade material, the onus is on the user to perform rigorous testing (e.g., HPLC, Karl Fischer, TGA) to assign a precise purity value.
Certification & Traceability Produced under an ISO 17034 quality system. Characterized in an ISO/IEC 17025 accredited lab. The CoA provides traceability to national or international standards.[2]Lacks formal ISO certification. Traceability is limited to the manufacturer's internal standards.ISO accreditation ensures that the production and testing of the standard adhere to strict, internationally recognized quality management principles, making the resulting data defensible for regulatory submissions.
Intended Use Designed for critical applications: assay validation, instrument calibration, and as a primary standard for qualifying in-house working standards.[1]Suitable for early-stage research, method development, and, after rigorous in-house qualification, as a secondary (working) reference standard.[5]A CRM should be reserved for the most critical measurements due to its cost and value. A well-characterized secondary standard is a cost-effective and practical alternative for routine testing.
Documentation Comprehensive CoA with assigned purity, uncertainty value, and detailed analytical data.Basic CoA with identity confirmation (e.g., NMR) and a purity estimate.The uncertainty value provided with a CRM is critical for calculating the overall uncertainty of a final analytical result, a key component of a robust quality system.
Potential Suppliers Major metrology institutes and specialized CRM providers (e.g., Merck/Sigma-Aldrich, LGC, Cerilliant).Chemical suppliers (e.g., A2B Chem, Simson Pharma, various custom synthesis labs).[6]When a CRM is unavailable, select a research-grade supplier with a strong reputation for quality and request as much analytical data as possible before purchase.

Recommendation: For pivotal studies and regulatory filings, obtaining a custom-synthesized batch of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine and having it fully characterized by a third-party ISO/IEC 17025 accredited contract laboratory is the most robust approach to establishing a primary, in-house reference standard. For routine analysis, this primary standard can then be used to qualify more economical batches as working standards.

Part 2: Core Analytical Methodologies

The chemical nature of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine, a basic and polar molecule, makes High-Performance Liquid Chromatography (HPLC) the primary technique for purity and assay determination. Gas Chromatography (GC) can also be employed, particularly for assessing volatile impurities.

Method 1: High-Performance Liquid Chromatography (HPLC) for Assay and Impurity Profiling

HPLC is the preferred method for non-volatile polar compounds like substituted aminopyridines, as it avoids the high temperatures of GC that can cause degradation and does not typically require derivatization.[7] A reversed-phase method is the logical starting point.

Caption: High-level workflow for HPLC analysis and validation.

This protocol is based on established methods for separating closely related aminopyridine and piperidine compounds.[7][8]

  • Chromatographic System:

    • Column: Reversed-Phase C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size). The C18 stationary phase provides hydrophobic retention, which is effective for the pyridine ring.

    • Mobile Phase A: 0.02 M Potassium Phosphate buffer, pH adjusted to 7.0. A neutral pH is crucial to ensure the secondary amine on the piperidine ring is in a consistent protonation state, preventing peak tailing.[8]

    • Mobile Phase B: Acetonitrile.

    • Elution: Isocratic or Gradient. Start with an isocratic elution of 80% A / 20% B. If co-eluting impurities are present, a shallow gradient (e.g., 20% to 50% B over 20 minutes) will be necessary.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 35 °C. Elevated temperature can improve peak shape and reduce viscosity.[8]

    • Detection: UV at 280 nm. This wavelength is selected based on the chromophore of the substituted pyridine ring.

    • Injection Volume: 10 µL.

  • Standard and Sample Preparation:

    • Solvent (Diluent): Mobile Phase A / Mobile Phase B (80:20 v/v). Using the initial mobile phase composition as the diluent prevents peak distortion.

    • Reference Standard Stock Solution: Accurately weigh ~10 mg of the 5-chloro-N-(piperidin-4-yl)pyridin-2-amine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with diluent to achieve a concentration of 100 µg/mL.

    • Sample Solution (for Assay): Prepare in the same manner as the standard to a target concentration of 100 µg/mL.

    • Sample Solution (for Purity): Prepare a more concentrated solution (e.g., 1 mg/mL) to ensure detection of impurities at the 0.1% level.

  • System Suitability:

    • Before analysis, perform at least five replicate injections of the Reference Standard solution.

    • Acceptance Criteria:

      • Relative Standard Deviation (RSD) of the peak area: ≤ 2.0%.

      • Tailing Factor: 0.8 - 1.5.

      • Theoretical Plates: > 2000.

  • Data Analysis:

    • Purity: Determined by area percent calculation, assuming all impurities have a similar response factor.

    • Assay: Calculated by comparing the peak area of the sample solution to that of the reference standard solution.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for identity confirmation and for detecting volatile or semi-volatile impurities. While direct injection of piperidine derivatives is possible, it requires an inert flow path to prevent peak tailing due to the basic nature of the amine.[9][10]

Caption: General workflow for GC-MS identity testing.

  • Chromatographic System:

    • Column: Low-bleed, mid-polarity column such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Injector: Split/Splitless injector at 280 °C. Use a split ratio of 20:1 for general screening.

    • Oven Program:

      • Initial Temperature: 100 °C, hold for 2 minutes.

      • Ramp: 15 °C/min to 300 °C.

      • Final Hold: Hold at 300 °C for 5 minutes.

    • MS Transfer Line: 280 °C.

    • Ion Source: Electron Ionization (EI) at 230 °C, 70 eV.

    • Mass Range: Scan from m/z 40 to 450.

  • Standard and Sample Preparation:

    • Solvent: Methanol or Dichloromethane.

    • Concentration: Prepare solutions at approximately 100 µg/mL.

  • Data Analysis:

    • Identity Confirmation: The mass spectrum of the main peak in the sample chromatogram must match the spectrum obtained from the reference standard. Key expected fragments should be present.

    • Purity: The total ion chromatogram (TIC) can be used to screen for volatile impurities not readily observed by HPLC.

Part 3: Ensuring Trustworthiness - A Self-Validating System

A described protocol is only trustworthy if it is validated. Method validation provides documented evidence that the procedure is suitable for its intended purpose.[1] This is achieved by assessing specific performance parameters as defined by the International Council for Harmonisation (ICH) guideline Q2(R1).[11][12][13]

Validation_Process cluster_validation ICH Q2(R1) Validation Parameters Specificity Specificity (Peak Purity) Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (% Recovery) Linearity->Accuracy Precision Precision (Repeatability, Intermediate) Accuracy->Precision Limits LOD & LOQ Precision->Limits Robustness Robustness (Small Variations) Limits->Robustness Validated Validated Method (Fit for Purpose) Robustness->Validated Method Developed Analytical Method Method->Specificity

Caption: Key parameters for analytical method validation per ICH Q2(R1).

Summary of Validation Experiments for the HPLC Assay Method
ParameterPurposeExperimental ApproachAcceptance Criteria (Typical)
Specificity To ensure the method measures only the desired analyte without interference.Analyze blank (diluent), placebo (if in formulation), and spiked samples. Perform forced degradation (acid, base, peroxide, heat, light) and assess peak purity using a Diode Array Detector (DAD).The main peak should be spectrally pure and free from co-elution with degradation products or other components.
Linearity To demonstrate a proportional relationship between concentration and detector response.Analyze at least five concentrations across the expected range (e.g., 50% to 150% of the target assay concentration).Correlation coefficient (r²) ≥ 0.999.
Range The concentration interval over which the method is precise, accurate, and linear.Confirmed by the linearity and accuracy experiments.The specified range for the assay.
Accuracy To demonstrate the closeness of the measured value to the true value.Perform recovery studies by spiking a known amount of reference standard into a sample matrix at three levels (e.g., 80%, 100%, 120%) in triplicate.Mean recovery between 98.0% and 102.0%.
Precision To demonstrate the degree of scatter between a series of measurements.Repeatability: Analyze a minimum of six sample preparations at 100% concentration. Intermediate Precision: Repeat the analysis on a different day with a different analyst or instrument.RSD ≤ 2.0% for each set of measurements.
LOD & LOQ To determine the lowest concentration that can be reliably detected (LOD) and quantified (LOQ).Determined based on signal-to-noise ratio (S/N of 3 for LOD, 10 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.The LOQ must be sufficiently low to quantify impurities at their specification limit (e.g., 0.1%).

Conclusion

The selection of a high-quality reference standard is the foundational step for any reliable analysis of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine. In the absence of a primary pharmacopeial standard, a well-characterized in-house standard, qualified against rigorous analytical data, is essential. The recommended HPLC method provides a robust framework for determining assay and purity, leveraging a buffered mobile phase on a C18 column to ensure reproducible and accurate results. Complementary analysis by GC-MS confirms identity and assesses volatile impurities. By systematically validating these methods according to ICH Q2(R1) guidelines, researchers and drug development professionals can build a self-validating system that ensures data integrity, supports regulatory compliance, and ultimately guarantees the quality of the final pharmaceutical product.

References

  • European Pharmaceutical Review. (2013). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. [Link]

  • Scribd. ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. [Link]

  • ECA Academy. (2005). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • ResearchGate. (2019). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. [Link]

  • International Council for Harmonisation. Quality Guidelines. [Link]

  • HELIX Chromatography. HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. [Link]

  • CNKI. (2020). HPLC Determination of Aminopyridines Remained as Genetoxic Impurities in 3-Aminopiperidine Dihydrochloride. [Link]

  • SIELC Technologies. (2012). 2-Aminopyridine. [Link]

  • National Center for Biotechnology Information. (2011). 2-Aminopyridines via Reaction of Pyridine N-Oxides and Activated Isocyanides. [Link]

  • Asian Journal of Chemistry. (2020). A Simple, Specific, Mass Compatible and Validated Gas Chromatographic Method for the Estimation of Piperidine-3-amine Content in Linagliptin Finished and Stability Samples without Derivatization. [Link]

  • Cellular, Molecular and Biomedical Reports. (2022). GC-MS analysis of the active compound in ethanol extracts of white pepper (Piper nigrum l.) and pharmacological effects. [Link]

  • ResearchGate. (2025). Piperidine derivatives - extra peak in pure compounds. Why and how to change it?[Link]

  • ACS Publications. (2014). Discovery of 5-Chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an Antidiabetic Clinical Candidate Targeting GPR119. [Link]

  • PubMed. (2014). Discovery of 5-chloro-4-((1-(5-chloropyrimidin-2-yl)piperidin-4-yl)oxy)-1-(2-fluoro-4-(methylsulfonyl)phenyl)pyridin-2(1H)-one (BMS-903452), an antidiabetic clinical candidate targeting GPR119. [Link]

  • MDPI. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

  • precisionFDA. 2-((5-CHLORO-4-((2-(ISOPROPYLSULFONYL)PHENYL)AMINO)PYRIMIDIN-2-YL)AMINO)-4-METHYL-5-(PIPERIDIN-4-YL)PHENOL. [Link]

  • Alternative Therapies In Health And Medicine. (2024). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. [Link]

  • CPI International. Certified Reference Standards & Materials for Analytical Testing. [Link]

  • Hoffman Fine Chemicals. CAS RN 1036514-26-7 | 5-Chloro-N-(4-methylbenzyl) pyridin-2-amine. [Link]

  • Acros Organics. Certificate of Analysis - Pyridine. [Link]

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Safety & Regulatory Compliance

Safety

Operational Guide: Disposal of 5-chloro-N-(piperidin-4-yl)pyridin-2-amine

Executive Summary & Chemical Profile This guide outlines the mandatory disposal procedures for 5-chloro-N-(piperidin-4-yl)pyridin-2-amine (and its hydrochloride salts).[1][2] Unlike standard organic waste, this compound...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

This guide outlines the mandatory disposal procedures for 5-chloro-N-(piperidin-4-yl)pyridin-2-amine (and its hydrochloride salts).[1][2] Unlike standard organic waste, this compound presents a dual-hazard profile: it is a halogenated organic (containing chlorine) and a basic amine (containing pyridine and piperidine moieties).[1][2]

Improper disposal of this compound into non-halogenated waste streams can damage incinerator scrubbers due to HCl generation, while mixing with incompatible oxidizers (specifically bleach) can generate toxic chloramine gases.[2]

Chemical Identity & Hazard Classification[3][4][5]
  • Chemical Class: Halogenated Heterocyclic Amine.[1][2]

  • Key Functional Groups:

    • Chloropyridine:[1][3][4] Thermal decomposition yields Hydrogen Chloride (HCl) and Nitrogen Oxides (NOx).[2]

    • Secondary Amine (Piperidine): High reactivity with oxidizing agents; potential for N-nitroso compound formation.[1][2]

  • GHS Classification:

    • Warning: Harmful if swallowed (H302).[1][2][5][6][7]

    • Warning: Causes skin irritation (H315) and serious eye irritation (H319).[2][5]

    • Note: If handling the dihydrochloride salt form, the compound is acidic and may be corrosive (H314).[1]

Pre-Disposal Treatment (The Self-Validating Protocol)[2]

Core Directive: Never dispose of solid chemical waste directly into a liquid waste container without first creating a stable solution or explicitly labeling it for solid incineration.

Step 1: Physical State Assessment[1]
  • If Solid: Do not discard loose powder into trash or biohazard bins.[1][2] You must dissolve the compound to enter the liquid waste stream OR containerize it as solid hazardous waste.[1][2]

  • If Liquid (Mother Liquor/Reaction Mixture): Proceed to Solvent Compatibility.[1][2]

Step 2: Solvent Compatibility & Dissolution

The piperidine moiety makes this compound basic.[1][2]

  • Recommended Solvent: Dissolve in Dichloromethane (DCM) or Chloroform .[1]

    • Reasoning: Since the molecule already contains chlorine, dissolving it in a halogenated solvent aligns it with the correct downstream incineration path (Halogenated Waste Stream).[1][2]

  • Alternative Solvent: Methanol or Ethanol.[1][2]

    • Caution: If dissolved in alcohol, the total mixture must still be tagged as "Halogenated Waste" because the solute (the compound itself) contributes halogens.[1][2]

Step 3: pH Check (Crucial for Salts)

If you are disposing of the hydrochloride salt form:

  • Dissolve a small aliquot in water.[1][2]

  • Check pH.[1][2][5] It will likely be acidic (pH < 4).[2]

  • Action: If the waste stream requires neutral pH (pH 5-9), neutralize slowly with 1M Sodium Bicarbonate (NaHCO₃) before adding to the organic waste container.[1][2] Watch for gas evolution (CO₂).

Critical Incompatibilities (The "Do Not Mix" List)

The following table summarizes chemical incompatibilities specific to the piperidine/pyridine structure.

Reagent ClassExampleInteraction RiskCorrect Action
Hypochlorites Bleach (NaOCl) HIGH DANGER. Reacts with the secondary amine (piperidine) to form N-chloroamines (toxic/explosive).[1][2]NEVER use bleach to clean spills of this compound.[1][2] Use soap/water or dilute acid.[1][2]
Strong Acids Sulfuric Acid, Nitric AcidExothermic neutralization.[1][2] Potential for violent splattering.[1][2]Dilute acid first, then add base slowly with cooling.[1][2]
Nitrosating Agents Sodium NitriteForms N-nitrosamines (potent carcinogens).[1][2]Segregate from nitrite waste streams.[1][2]
Non-Halogenated Solvents Acetone, HexaneContamination of "Fuel Blending" waste streams.[1]If mixed, the entire container must be re-labeled as "Halogenated Waste."[1]

Operational Disposal Workflow

Phase A: Segregation
  • Select Container: Use an HDPE (High-Density Polyethylene) or Glass container.[1][2] Avoid metal containers if the compound is in an acidic salt form (corrosion risk).[2]

  • Labeling: Apply a hazardous waste label immediately.[1][2]

    • Must Read: "Hazardous Waste - Halogenated Organic."[1][2]

    • Constituents: List "5-chloro-N-(piperidin-4-yl)pyridin-2-amine" and the solvent (e.g., "Dichloromethane").[1][2]

    • Hazard Checkbox: Check "Toxic" and "Irritant."[1][2]

Phase B: Accumulation
  • Place the container in the Satellite Accumulation Area (SAA) .[1][2]

  • Ensure the cap is tightly closed when not actively adding waste.[1][2]

  • Secondary Containment: Store the bottle in a tray capable of holding 110% of the container's volume.

Phase C: Final Handoff
  • When the container is 90% full, date the tag.[1][2]

  • Contact your EHS (Environmental Health & Safety) department for pickup.[1][2]

  • Manifest Declaration: Ensure the manifest specifies "Halogenated Organic Liquids" (e.g., waste code F002 or D001/D022 depending on solvent).[1][2]

Visualized Decision Logic (DOT Diagram)

The following workflow illustrates the decision process for safe disposal.

DisposalWorkflow Start START: 5-chloro-N-(piperidin-4-yl)pyridin-2-amine Waste StateCheck Is the waste Solid or Liquid? Start->StateCheck Solid Solid Form StateCheck->Solid Liquid Liquid Solution StateCheck->Liquid Dissolve Dissolve in Halogenated Solvent (DCM or Chloroform) Solid->Dissolve SaltCheck Is it an Acidic Salt (HCl)? Liquid->SaltCheck Dissolve->SaltCheck SolventCheck Is solvent Halogenated? HaloStream Accumulate in HALOGENATED Waste Stream SolventCheck->HaloStream Yes (DCM/Chlor) SolventCheck->HaloStream No (Methanol/Etc) NonHaloStream Accumulate in NON-HALOGENATED Stream SolventCheck->NonHaloStream Forbidden Path SaltCheck->SolventCheck No Neutralize Neutralize with NaHCO3 (Prevent heat/gas buildup) SaltCheck->Neutralize Yes Neutralize->SolventCheck Label Label: 'Contains Halogens' Do NOT mix with Bleach HaloStream->Label

Caption: Decision tree for determining the correct waste stream. Note that even if non-halogenated solvents are used, the presence of the chlorinated compound dictates a Halogenated Waste classification.[1][2]

Emergency Contingency: Spill Management

In the event of a benchtop spill:

  • Evacuate & Ventilate: If a large amount of powder is aerosolized, evacuate the immediate area to prevent inhalation.[1][2]

  • PPE: Wear nitrile gloves (double gloved), lab coat, and safety goggles.[1]

  • Liquid Spill:

    • Absorb with vermiculite or standard organic spill pads.[1][2]

    • Do NOT use paper towels if the solution is strongly acidic (salt form) or oxidizing.[1][2]

  • Solid Spill:

    • Cover with a damp paper towel (water-dampened) to prevent dust generation.[1][2]

    • Sweep carefully into a disposable container.[1][2]

  • Decontamination:

    • Wash the surface with a mild detergent and water.[1][2]

    • WARNING: Do not use bleach (sodium hypochlorite) to wipe down the area.[1] This will generate toxic chloramines.[1][2]

References

  • Fisher Scientific. (2024).[1][2][6] Safety Data Sheet: 2-Amino-5-chloropyridine (Structural Analog).[1][2] Retrieved from [2]

  • Cayman Chemical. (2023).[1][2][5] Safety Data Sheet: N-phenylpiperidin-4-amine (Piperidine Analog).[1][2] Retrieved from [2]

  • US EPA. (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Halogenated Solvents (F001/F002).[2] Title 40 CFR Part 261.[1][2][8] Retrieved from [2]

  • National Library of Medicine. (2023). PubChem Compound Summary: 5-chloro-N-(piperidin-4-yl)pyridin-2-amine.[1][2] Retrieved from [2]

Sources

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